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Introduction to Rubidium
Rubidium (Rb) is a soft, silvery-white alkali metal in Group 1 of the periodic table with atomic

number 37.[1] Discovered in 1861 by Robert Bunsen and Gustav Kirchhoff through

spectroscopic analysis of the mineral lepidolite, its name originates from the Latin word rubidus,

meaning "deepest red," which corresponds to the prominent red lines in its emission spectrum.

[2][3] Like other alkali metals, rubidium is highly reactive, never found in its elemental form in

nature, and tarnishes rapidly upon exposure to air.[4] It reacts violently with water and can

ignite spontaneously in air.[5][6] Naturally occurring rubidium is composed of two isotopes: the

stable ⁸⁵Rb (72.2%) and the radioactive ⁸⁷Rb (27.8%).[1] The latter has a very long half-life of

48.8 billion years, making natural rubidium slightly radioactive.[1][6]

Geochemical Abundance and Distribution
Rubidium is a relatively abundant element in the Earth's crust, with estimates ranging from 35

to 78 parts per million (ppm).[1][7] This makes it more abundant than some well-known metals

like copper, zinc, and lead.[4][6] Despite its relative abundance, rubidium is highly dispersed

and does not form its own distinct minerals.[6] Instead, it is found as a minor component within

other minerals, primarily substituting for potassium due to their similar ionic radii and chemical

properties.[6] As a lithophile element, rubidium readily combines with oxygen and silica,

concentrating in the Earth's crust rather than its core.[4]
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The concentration of rubidium varies across different geological settings. It is found in various

minerals, mineral springs, and seawater.[7] The highest concentrations are typically found in

late-stage magmatic differentiates, such as granitic pegmatites.

Principal Mineral Sources of Rubidium
Rubidium is primarily found in potassium-bearing minerals and is commercially extracted from

a few key sources. The most significant of these are lepidolite, pollucite, and zinnwaldite, which

are often associated with lithium and cesium deposits.[1][2]

Mineral
Typical Rubidium Oxide
(Rb₂O) Content

Associated Elements

Lepidolite 0.3% to 3.5%
Lithium (Li), Potassium (K),

Aluminum (Al), Silicon (Si)

Pollucite Traces up to 1%
Cesium (Cs), Sodium (Na),

Aluminum (Al), Silicon (Si)

Zinnwaldite Traces up to 1%

Lithium (Li), Potassium (K),

Iron (Fe), Aluminum (Al),

Silicon (Si)

Leucite Variable trace amounts
Potassium (K), Aluminum (Al),

Silicon (Si)

Carnallite Variable trace amounts
Potassium (K), Magnesium

(Mg), Chlorine (Cl)

This table summarizes the typical rubidium content in key minerals. Data sourced from various

geological and chemical references.[1][2][4]

Lepidolite, a lithium-rich mica mineral, is the most common commercial source of rubidium.[1]

[5] It is typically found in granite pegmatites.[8] Pollucite, a zeolite mineral, is the primary ore of

cesium but also contains significant amounts of rubidium.[2] Extensive deposits of pollucite are

found at Bernic Lake, Manitoba.[2] Zinnwaldite, another lithium-bearing mica, also serves as a

source for rubidium.[2] Additionally, some potassium minerals and brines, such as those found

at Searles Lake, California, contain commercially recoverable quantities of rubidium.[2][7]
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Commercial Production and Extraction
Methodologies
The commercial production of rubidium is almost exclusively as a byproduct of lithium and

cesium extraction, primarily from lepidolite.[5][7] The demand for rubidium metal and its

compounds is relatively small, which influences the scale of its production.[7] The extraction

process is complex due to the chemical similarity of rubidium to other alkali metals, particularly

potassium and cesium.

Extraction from Lepidolite Ore
The extraction of rubidium from lepidolite typically follows the processing of the ore for lithium.

The general workflow involves several key stages:

Mining and Ore Preparation: Lepidolite ore is extracted through open-pit or underground

mining methods.[8] The ore is then crushed and ground to a fine powder to increase the

surface area for subsequent chemical reactions.

Roasting: The powdered lepidolite is roasted, often with sulfuric acid, to convert the alkali

metal aluminosilicates into more soluble sulfates.[8]

Leaching: The roasted material is leached with water to dissolve the alkali metal sulfates,

including those of lithium, potassium, rubidium, and cesium.

Purification and Separation: This is a multi-step process to separate the various alkali

metals.

Lithium Removal: Lithium is typically precipitated out of the solution first due to its

economic importance.

Fractional Crystallization: The remaining solution containing potassium, rubidium, and

cesium is subjected to fractional crystallization. This process exploits the slight differences

in the solubilities of their salts (e.g., alums or chlorides). By carefully controlling the

temperature and concentration, the different alkali metal salts can be selectively

precipitated.
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Solvent Extraction and Ion Exchange: More modern and efficient methods involve solvent

extraction or ion exchange chromatography. These techniques use organic solvents or

resins that have a selective affinity for certain alkali metal ions, allowing for a more precise

separation of rubidium and cesium. A patented method describes using a specific

extraction process under weakly acidic conditions to separate rubidium and cesium from

the post-lithium extraction solution.[9]

The following diagram illustrates a generalized workflow for the extraction of rubidium from

lepidolite.
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Generalized workflow for rubidium extraction from lepidolite ore.
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Preparation of Rubidium Metal
Pure rubidium metal is typically obtained through the reduction of rubidium chloride with

metallic calcium at high temperatures (around 750 °C) and under low pressure.[5]

Analytical Methods for Rubidium Determination
Several analytical techniques are employed for the quantitative determination of rubidium in

geological and chemical samples.

Flame Atomic Absorption Spectrometry (FAAS): This is a common and reliable method for

determining the concentration of alkali metal ions, including rubidium, in solutions. It can be

used to measure trace impurities of other alkali metals in high-purity rubidium chloride.[10]

Spectroscopy: As used in its initial discovery, emission spectroscopy can identify rubidium by

its characteristic spectral lines.[3][7]

X-ray Fluorescence (XRF): A non-destructive technique used for elemental analysis of solid

samples, including the determination of rubidium content in minerals and rocks.[11]

Inductively Coupled Plasma Mass Spectrometry (ICP-MS): A highly sensitive method for

determining the elemental and isotopic composition of samples.

Sensitive High-Resolution Ion Microprobe (SHRIMP): This instrument is primarily used for

isotopic analysis in geochronology but can also be used for trace element analysis at a

micro-scale in minerals.[12]

Relevance to Drug Development and Biomedical
Research
While the primary industrial applications of rubidium are not in pharmaceuticals, it has specific

uses and areas of research relevant to the biomedical field.

Rubidium-82 (⁸²Rb) in PET Imaging: The radioactive isotope ⁸²Rb is a positron-emitting

isotope with a short half-life of 76 seconds.[1] It is used as a tracer in Positron Emission

Tomography (PET) scans for myocardial perfusion imaging to assess blood flow to the heart
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muscle and diagnose coronary artery disease.[13][14][15] ⁸²Rb is a potassium analog and is

taken up by the myocardium via the Na+/K+-ATPase pump.[13]

Tracer for Potassium Ion Transport: Rubidium chloride has been used in research to study

the transport of potassium ions in biological systems, as rubidium ions are treated similarly to

potassium ions by cells.[5]

Brain Tumor Localization: Radioactive isotopes of rubidium have shown a tendency to

accumulate in tumors, which has been explored for the potential localization of brain tumors.

[5]

It is important to note that while rubidium has these specialized applications, it has no known

biological role in the human body and is not a nutritional requirement.[3][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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